2-(pyridin-2-yl)-1H-indol-5-amine

• Molecular Formula: C13H11N3
• Molecular Weight: 209.25 g/mol
• IUPAC Name: 2-pyridin-2-yl-1H-indol-5-amine
• InChI: InChI=1S/C13H11N3/c14-10-4-5-11-9(7-10)8-13(16-11)12-3-1-2-6-15-12/h1-8,16H,14H2
• InChI Key: VRRKFJZMRFVTQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC3=C(N2)C=CC(=C3)N

Description

2-(pyridin-2-yl)-1H-indol-5-amine is a useful research compound. Its molecular formula is C13H11N3 and its molecular weight is 209.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-nitro-2-(pyridin-2-yl)-1H-indole (700 mg, 2.9 mmol) in EtOH (20 mL) was added SnCl2 (2.6 g, 12 mmol). The mixture was heated at reflux for 10 h. Water was added and the mixture was extracted with EtOAc (50 mL×3). The combined organic layers were washed with brine, dried over anhydrous Na2SO4 and concentrated in vacuum. The residue was purified by chromatography on silica gel (5-10% ethyl acetate/petroleum ether) to afford 2-(pyridin-2-yl)-1H-indol-5-amine (120 mg, 20%). 1H NMR (400 MHz, CDCl3) δ 9.33 (brs, 1H), 8.55 (dd, J=1.2, 3.6 Hz, 1H), 7.76-7.67 (m, 2H), 7.23 (d, J=6.4 Hz, 1H), 7.16-7.12 (m, 1H), 6.94 (d, J=2.0 Hz, 1H), 6.84 (d, J=2.4 Hz, 1H), 6.71-6.69 (dd, J=2.0, 8.4 Hz, 1H).